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Compound of Interest

Compound Name: Avocadene 1-acetate

Cat. No.: B1228289

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of published findings on Avocadene 1-acetate,
a bioactive lipid derived from avocados (Persea americana). The focus is to present the data in
a structured manner to facilitate the replication of key experiments and to offer an objective
comparison with related compounds. This document summarizes quantitative data, details
experimental protocols, and visualizes relevant biological pathways and workflows.

Chemical and Physical Properties

Avocadene 1-acetate is a polyhydroxylated fatty alcohol, a class of acetogenins found in
avocados.[1] Its structure and properties are summarized below.
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Property Value Reference
CAS Number 24607-09-8 [1][2]
Molecular Formula C19H3604 [1][2]
Molecular Weight 328.5 g/mol [11[2]
[(2S,4S)-2,4-
IUPAC Name dihydroxyheptadec-16-enyl] [1]
acetate
CC(=0)OC--INVALID-LINK--
SMILES [1]
O">C@HO
Melting Point 58-59°C [1]
Physical Description Solid [1]

Extraction and Synthesis

Avocadene 1l-acetate can be obtained through both natural extraction from avocado and
chemical synthesis.

Natural Extraction and Isolation

The extraction of Avocadene 1-acetate from avocado pulp, peel, or seed involves a multi-step
process to separate it from other lipids and plant materials.[1]

Experimental Workflow: Natural Extraction
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Caption: Workflow for the extraction and purification of Avocadene 1-acetate from avocado.

Synthetic Methodologies

Synthetic routes to Avocadene 1-acetate and its stereoisomers have been developed, often
involving asymmetric reduction and diastereoselective reduction steps to establish the correct
stereochemistry of the hydroxyl groups.[3]

Biological Activity and Comparative Data

Avocadene 1-acetate and related acetogenins, such as avocadyne, have demonstrated a
range of biological activities, most notably in the modulation of cellular metabolism and
cytotoxicity against cancer cells.

Cytotoxicity in Acute Myeloid Leukemia (AML)

Studies have shown that avocadyne, a closely related compound, is cytotoxic to AML cells. The
addition of an acetoxy group to avocadyne's primary alcohol, as in Avocadene 1-acetate, has
been reported to attenuate this anti-AML activity.[4] The table below compares the cytotoxicity
of avocadyne and related compounds in AML cell lines.
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Compound Cell Line IC50 (pM) Reference
(2R,4R)-avocadyne TEX 2.33+£0.10 [4]
(2R,4R)-avocadyne AML2 11.41+1.87 [4]
HATA (Heptadecanoic
_ _ TEX 15.65 + 0.57 [4]
acid terminal alkyne)
HATA (Heptadecanoic
_ , AML2 22.60 +1.37 [4]
acid terminal alkyne)
PATA (Palmitic acid
. TEX 52.93 + 0.66 [4]
terminal alkyne)
PATA (Palmitic acid
AML2 64.44 + 3.63 [4]

terminal alkyne)

Nematocidal Activity

A crude avocado extract containing avocadene derivatives at a concentration of 2.5 uM was
found to be lethal to all L1 larvae of Caenorhabditis elegans.[5]

Mechanism of Action: Signaling Pathways

The primary mechanism of action for these acetogenins involves the disruption of mitochondrial
function, specifically the inhibition of fatty acid oxidation (FAO).[1][4]

Inhibition of Fatty Acid Oxidation (FAO)

Avocadyne has been shown to inhibit FAO, a metabolic pathway that AML cells are highly
dependent on.[4] This inhibition is believed to be a key contributor to its selective cytotoxicity.
The proposed mechanism involves the interaction with very-long-chain acyl-CoA
dehydrogenase (VLCAD), an enzyme in the FAO pathway.[4]
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Caption: Acetate-mediated activation of the mTOR signaling pathway.

Detailed Experimental Protocols

To facilitate the replication of these findings, the following are summaries of key experimental
protocols described in the literature.

Cell Viability Assay

e Cell Culture: TEX and AML2 leukemia cells are grown in IMDM supplemented with 15% FBS
and 2 mM L-glutamine. [4]* Treatment: Cells are treated with varying concentrations of the
test compounds (e.g., 0.1-100 uM) for 72 hours. [4]* Analysis: Cell viability is assessed
using flow cytometry. [4]

Co-Immunoprecipitation (Co-IP) for VLCAD Interaction

o Cell Treatment: AML2 cells (10x1076) are treated with 10 uM of the compound for 3 hours.
[4]* Antibody Coupling: Anti-VLCAD antibody is coupled to magnetic beads. [4]* Cell Lysis:
Cells are lysed with RIPA buffer. [4]* Immunoprecipitation: The cell lysate is incubated with
the antibody-coupled beads.

e Elution: The VLCAD protein is eluted from the beads.

¢ Analysis: The eluted fraction is analyzed by immunoblotting and LC/MS/MS for avocadyne
quantification. [4]

High-Performance Liquid Chromatography (HPLC)

e Column: Reverse-phase C18 column. [1]* Mobile Phase: A gradient of water and acetonitrile
with 0.1% formic acid or 10 mM ammonium acetate is used. [4]* Detection: Mass
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spectrometry (UHPLC-MS). [4] This guide provides a starting point for researchers interested
in the biological activities of Avocadene 1-acetate and related compounds. The provided
data and protocols, compiled from published literature, should aid in the design of new
experiments and the verification of existing findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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